Cas no 116369-22-3 (Benzenamine, 2-bromo-6-fluoro-3-(trifluoromethyl)-)

• Product Name: Benzenamine, 2-bromo-6-fluoro-3-(trifluoromethyl)-
• CAS No: 116369-22-3
• MF: C₇H₄BrF₄N
• MW: 258.010974884033
• CID: 1207556
• PubChem ID: 11507153
• Update Time: 2025-04-20

Benzenamine, 2-bromo-6-fluoro-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-bromo-6-fluoro-3-(trifluoromethyl)-
• 2-Bromo-6-fluoro-3-(trifluoromethyl)aniline
• 2-bromo-6-fluoro-3-(trifluoromethyl)Benzenamine
• XWHRORSQEQYOKG-UHFFFAOYSA-N
• DTXSID20467752
• SCHEMBL6703882
• AT29971
• 116369-22-3
• DB-364874

• Inchi： 1S/C7H4BrF4N/c8-5-3(7(10,11)12)1-2-4(9)6(5)13/h1-2H,13H2
• InChI Key： XWHRORSQEQYOKG-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C(F)(F)F)F)N

Computed Properties

• Exact Mass: 256.94632
• Monoisotopic Mass: 256.94632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02